![molecular formula C16H10BrClN2O B4162329 2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide](/img/structure/B4162329.png)
2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide
Overview
Description
2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide involves the inhibition of various cellular processes that are essential for the survival and proliferation of cancer cells and infectious agents. This compound has been shown to inhibit the activity of various enzymes and proteins that are involved in cell division, DNA replication, and protein synthesis.
Biochemical and Physiological Effects:
2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide has been shown to have significant biochemical and physiological effects on cancer cells and infectious agents. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which can lead to the suppression of tumor growth and metastasis. Additionally, this compound has been shown to inhibit the growth and replication of various infectious agents, including malaria and tuberculosis.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide in lab experiments include its potent anticancer and antimicrobial activity, as well as its relatively low toxicity and side effects. However, the limitations of using this compound in lab experiments include its high cost, limited availability, and potential for resistance development in cancer cells and infectious agents.
Future Directions
There are several future directions for the study of 2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide. One potential direction is the development of new and more efficient synthesis methods for this compound, which could lead to increased availability and lower costs. Additionally, further research is needed to explore the potential applications of this compound in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Finally, the development of new analogs and derivatives of 2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide could lead to the discovery of even more potent and selective anticancer and antimicrobial agents.
Scientific Research Applications
2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have significant anticancer activity against various types of cancer cells, including lung cancer, breast cancer, and colon cancer. Additionally, this compound has been studied for its potential applications in the treatment of infectious diseases such as malaria and tuberculosis.
properties
IUPAC Name |
2-(3-bromophenyl)-6-chloroquinoline-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10BrClN2O/c17-10-3-1-2-9(6-10)15-8-13(16(19)21)12-7-11(18)4-5-14(12)20-15/h1-8H,(H2,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJSGKAUUPQMHTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NC3=C(C=C(C=C3)Cl)C(=C2)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10BrClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.